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An In-depth Technical Guide for Researchers and Scientists

Introduction

C.I. 29065, commercially known as Mordant Brown 33, is a synthetic monoazo dye.[1][2] Its

chemical formula is C12H10N5NaO6S, and it has a molecular weight of 375.29 g/mol .[1][3]

Primarily utilized in the textile industry, this dye is valued for its application in coloring wool, silk,

nylon, and leather.[1][3] While its industrial applications are well-documented, its use within life

sciences and drug development research is not widespread. To date, the primary research

application identified is in the field of analytical chemistry, specifically for the

spectrophotometric determination of manganese (II). This guide provides a comprehensive

overview of the known properties, synthesis, and applications of C.I. 29065, with a focus on its

technical specifications and documented scientific uses.

Chemical and Physical Properties
Mordant Brown 33 is a yellow-brown powder.[1][4] Its solubility and behavior in various solvents

and solutions are critical for its application.

Table 1: Physical and Chemical Properties of C.I. 29065 (Mordant Brown 33)
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Property Value Source

Common Name Mordant Brown 33 [1]

C.I. Name C.I. Mordant Brown 33 [1]

CAS Number 3618-62-0 [1]

Molecular Formula C12H10N5NaO6S [1][3]

Molecular Weight 375.29 g/mol [1][3]

Appearance Yellow-brown powder [1][4]

Water Solubility 100 g/L at 80 °C [1][4]

Table 2: Solubility and Color Characteristics of C.I. 29065 in Different Solvents and Solutions

Solvent/Solution Solubility/Color Change Source

Water Soluble (yellow-brown solution) [1][4]

Ethanol Soluble (yellow-brown solution) [1][4]

Cellosolve Soluble [1]

Acetone Slightly soluble [1][4]

Concentrated Sulfuric Acid
Red to red-light brown; orange

precipitate upon dilution
[1][4]

Concentrated Nitric Acid
Red solution, turning to yellow-

brown
[1][4]

Aqueous solution with HCl Brown-light orange [1]

Aqueous solution with NaOH Orange [1]

Table 3: Spectral Properties of C.I. 29065
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Condition λmax (nm)
Corresponding
Form

Source

pH < 3.0 (50%

ethanol)
438 Cationic (LH6+) [3]

Neutral pH (50%

ethanol)
453 Neutral (LH5-) [3]

pH > neutral (50%

ethanol)
410 and 475 Di-anionic (LH4 2-) [3]

Synthesis
The manufacturing process for C.I. 29065 involves a two-step chemical synthesis:

Diazotization: 2-Amino-4-nitrophenol undergoes diazotization.[1]

Coupling: The resulting diazonium salt is then coupled with 2,4-Diaminobenzenesulfonic

acid.[1]

Reactants Process

2-Amino-4-nitrophenol DiazotizationStep 1

2,4-Diaminobenzenesulfonic acid

Coupling

Step 2

Intermediate (Diazonium Salt)
C.I. 29065

Click to download full resolution via product page

Synthesis of C.I. 29065 (Mordant Brown 33).

Industrial and Research Applications
Industrial Dyeing
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The primary application of C.I. 29065 is as a mordant dye for various natural and synthetic

fibers. It is particularly suitable for dyeing wool carpets and wool tops.[1][3] It is also used for

silk, nylon, and leather dyeing.[1][3] The dyeing process typically occurs in a weak acid bath.[2]

The color of the dye can be affected by the presence of metal ions; for instance, it becomes

darker with copper ions and more yellow with iron ions.[1]

Research Application: Spectrophotometric
Determination of Manganese (II)
A notable research application of Mordant Brown 33 is in analytical chemistry as a chromogenic

agent for the spectrophotometric determination of manganese (II) in various samples, including

food and water.[5] The method is based on the formation of a binary complex between

manganese (II) and Mordant Brown 33 at a pH of 9.0.[5]

Experimental Protocol: Spectrophotometric Determination of Mn(II)

This protocol is a summary of the methodology described for the determination of manganese

using Mordant Brown 33.

Reagent Preparation:

Prepare a standard stock solution of Mn(II).

Prepare a solution of Mordant Brown 33 (MB33) in an appropriate solvent.

Prepare a buffer solution to maintain a pH of 9.0.

Prepare a solution of a surfactant, such as Tween 20, to enhance the complex formation.

[5]

Calibration Curve:

Prepare a series of standard solutions with varying concentrations of Mn(II).

To each standard, add the MB33 solution, buffer, and surfactant.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

http://www.worlddyevariety.com/mordant-dyes/mordant-brown-33.html
https://en.wikipedia.org/wiki/Mordant_brown_33
http://www.worlddyevariety.com/mordant-dyes/mordant-brown-33.html
https://en.wikipedia.org/wiki/Mordant_brown_33
https://emperordye.com/tds/acid-brown-33.html
http://www.worlddyevariety.com/mordant-dyes/mordant-brown-33.html
https://www.researchgate.net/figure/Structure-of-Mordant-brown-33-MB33_fig6_235941214
https://www.researchgate.net/figure/Structure-of-Mordant-brown-33-MB33_fig6_235941214
https://www.researchgate.net/figure/Structure-of-Mordant-brown-33-MB33_fig6_235941214
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Measure the absorbance of each solution at the wavelength of maximum absorption for

the Mn(II)-MB33 complex.

Plot a calibration curve of absorbance versus Mn(II) concentration.

Sample Analysis:

Prepare the sample solution (e.g., digested food sample, water sample).

Treat the sample solution in the same manner as the standards, by adding the MB33

solution, buffer, and surfactant.

Measure the absorbance of the sample solution.

Determine the concentration of Mn(II) in the sample by using the calibration curve.
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Preparation

Measurement

Analysis

Prepare Mn(II) Standards

Add MB33, Buffer (pH 9.0), Surfactant
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Measure Absorbance at λmax

Plot Calibration Curve
(Absorbance vs. Concentration)

for Standards

Determine Mn(II) Concentration in Sample

for Sample
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Workflow for Spectrophotometric Determination of Manganese (II).

Biological Signaling Pathways
Currently, there is no scientific literature available that describes the involvement of C.I. 29065

(Mordant Brown 33) in any biological signaling pathways. Its applications appear to be confined

to industrial dyeing and specific analytical chemistry procedures.

Conclusion
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C.I. 29065, or Mordant Brown 33, is a well-characterized dye with significant utility in the textile

and leather industries. Its chemical and physical properties are well-documented, providing a

solid basis for its industrial applications. While its role in biological research and drug

development is currently not established, its application in the spectrophotometric

determination of manganese demonstrates its potential as a specialized analytical reagent.

Further research would be necessary to explore any other potential applications in the broader

scientific research field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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